![molecular formula C12H24N2O9 B1233699 Lactosediamine](/img/structure/B1233699.png)
Lactosediamine
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Overview
Description
Lactosediamine is an amino disaccharide.
Scientific Research Applications
Lactosediamine Derivatives and Applications
Lactose-derived sugar alcohols such as lactitol, sorbitol, and galactitol have gained prominence not only in food manufacture but also in pharmaceutical, cosmetic, and material fields. The exploration of lactose as a feedstock for deep processing is a significant area of research, highlighting its potential for resource optimization and environmental conservation (Zhang et al., 2020).
Lactose Measurement Techniques
Innovations in the measurement of lactose in dairy products are crucial. A novel and rapid method involving β-galactosidase for hydrolyzing lactose and subsequently measuring glucose using a blood glucose meter showcases significant potential for routine, low-cost, and rapid lactose measurement in milk and other dairy products (Amamcharla & Metzger, 2011).
Lactobionic Acid and Its Potential
Lactobionic acid, a product derived from lactose oxidation, is a relatively new derivative with promising applications as a bioactive compound in food and pharmaceutical industries. This highlights the versatility and potential of lactose derivatives in various sectors (Gutiérrez, Hamoudi, & Belkacemi, 2012).
Lactose in Formulation Development
Lactose's role as an excipient in formulation development of solid oral dosage forms has been emphasized, showcasing its compatibility and advantageous properties in the pharmaceutical industry. Studies demonstrate the direct compression characteristics of different types of lactose, affirming its value in formulation development (Tadwee, Shahi, & Zaheer, 2017).
Lactose Detection Technologies
Developments in lactose detection, such as the creation of a molecularly imprinted sensor based on disposable graphite paper electrode, mark significant progress. This sensor demonstrates high sensitivity and selectivity for lactose detection, indicating its potential for quality control in the food industry and health sector (da Silva et al., 2021).
properties
Product Name |
Lactosediamine |
---|---|
Molecular Formula |
C12H24N2O9 |
Molecular Weight |
340.33 g/mol |
IUPAC Name |
(2R,3R,4S,5R)-2-amino-4-[(2S,3R,4R,5R,6R)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5,6-trihydroxyhexanal |
InChI |
InChI=1S/C12H24N2O9/c13-4(1-15)8(19)11(5(18)2-16)23-12-7(14)10(21)9(20)6(3-17)22-12/h1,4-12,16-21H,2-3,13-14H2/t4-,5+,6+,7+,8+,9-,10+,11+,12-/m0/s1 |
InChI Key |
VUALREFPJJODHZ-WELRSGGNSA-N |
Isomeric SMILES |
C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)N)O)N)O)O)O |
SMILES |
C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C=O)N)O)N)O)O)O |
Canonical SMILES |
C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C=O)N)O)N)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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